Cas no 1172102-04-3 (N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-3,4-dimethylbenzene-1-sulfonamide)

• Product name: N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 1172102-04-3
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 5843153
• PubChem ID: 44059102

N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,1-dioxothiolan-3-yl)-5-phenylpyrazol-3-yl]-3,4-dimethylbenzenesulfonamide
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-3,4-dimethylbenzene-1-sulfonamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-1H-pyrazol-5-yl)-3,4-dimethylbenzenesulfonamide
• 1172102-04-3
• F5255-0004
• AKOS024503536

• Inchi： 1S/C21H23N3O4S2/c1-15-8-9-19(12-16(15)2)30(27,28)23-21-13-20(17-6-4-3-5-7-17)22-24(21)18-10-11-29(25,26)14-18/h3-9,12-13,18,23H,10-11,14H2,1-2H3
• InChI Key： ZDLBNTGTZOKPNX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=CC=CC=C3)=NN2C2CCS(=O)(=O)C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 115Ų

Additional information on N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-3,4-dimethylbenzene-1-sulfonamide

N-[1-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-3-Phenyl-1H-Pyrazol-5-Yl]-3,4-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-[1-(1,1-dioxo-thiolan-3-yl)-3-phenyl-pyrazol-5-yl]-3,4-dimethylbenzene-sulfonamide, identified by the CAS number 1172102-04-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their roles in drug development and material science.

The molecular structure of this compound is characterized by a sulfonamide group attached to a pyrazole ring, which is further substituted with a thiolane moiety and a phenyl group. The presence of the thiolane ring introduces unique electronic and steric properties, making this compound a promising candidate for exploring novel chemical reactivity and bioactivity.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that sulfonamides can serve as effective inhibitors of kinases and other therapeutic targets. The specific substitution pattern in this compound, including the 3,4-dimethylbenzene group, may enhance its pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of N-[...]-sulfonamide involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. A paper in Organic Letters described a novel approach to constructing similar sulfonamide derivatives using microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method could be adapted for the synthesis of our compound, potentially offering a more efficient production route.

In terms of applications, this compound could find utility in drug discovery programs targeting diseases such as cancer or inflammation. Its structural features suggest potential interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins. Preclinical studies are currently underway to evaluate its efficacy in cellular models of chronic inflammatory conditions.

The CAS number 1172102-04-3 uniquely identifies this compound within chemical databases, ensuring accurate referencing in scientific literature and regulatory filings. Researchers interested in this compound can access detailed spectroscopic data and toxicity profiles through public databases like PubChem or ChemSpider.

In conclusion, N-[...]-sulfonamide represents an intriguing molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research into its chemical reactivity, pharmacological properties, and industrial applications.